Cas no 6052-75-1 (4-hydroxy-1,6-dimethyl-1,2-dihydropyridin-2-one)

• Product Name: 4-hydroxy-1,6-dimethyl-1,2-dihydropyridin-2-one
• CAS No: 6052-75-1
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD00204498
• CID: 1620571
• PubChem ID: 54676118
• Update Time: 2025-04-23

4-hydroxy-1,6-dimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1,6-dimethylpyridin-4(1H)-one
• 4-Hydroxy-1,6-dimethyl-1H-pyridin-2-one
• 4-hydroxy-1,6-dimethyl-2(1H)-pyridinone
• 4-hydroxy-1,6-dimethylpyridin-2-one
• 875233-05-9
• 2(1H)-Pyridone, 4-hydroxy-1,6-dimethyl-
• EN300-222936
• 4-hydroxy-1,6-dimethyl-1,2-dihydropyridin-2-one
• VS-14035
• 2(1H)-Pyridinone, 4-hydroxy-1,6-dimethyl-
• HMS1657L08
• AM804122
• 4-Hydroxy-1,6-dimethyl-2-pyridone
• SMR000324373
• SCHEMBL8894016
• SB84646
• STK166836
• HMS2766J09
• MFCD00204498
• DTXSID901278746
• A924082
• CHEMBL1895084
• AKOS002286695
• F2674-0089
• 4-Hydroxy-6-methyl-N-methyl-2-pyridone
• 4-Hydroxy-1,6-dimethyl-2(1H)-pyridinone #
• AJ-077/25078004
• DTXSID40715606
• MLS000685862
• 6052-75-1
• Z1198152015
• 2-Hydroxy-1,6-dimethyl-4(1H)-pyridinone
• 1,6-dimethyl-4-hydroxypyridin-2-one
• BBL037276
• 4-hydroxy-1,6-dimethylpyridin-2(1H)-one

• MDL： MFCD00204498
• Inchi： 1S/C7H9NO2/c1-5-3-6(9)4-7(10)8(5)2/h3-4,9H,1-2H3
• InChI Key： FZLIGRQKDXWIEQ-UHFFFAOYSA-N
• SMILES： OC1=CC(N(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-hydroxy-1,6-dimethyl-1,2-dihydropyridin-2-one

Exploring the Potential of 2-Hydroxy-1,6-Dimethylpyridin-4(1H)-one in Chemical and Biomedical Applications

The compound 2-hydroxy-1,6-dimethylpyridin-4(1H)-one, also known by its CAS number 6052-75-1, has garnered significant attention in recent chemical and biomedical research. This versatile compound belongs to the family of pyridine derivatives, which are renowned for their wide range of applications in pharmaceuticals, agrochemicals, and materials science.

Pyridine-based compounds have long been recognized for their structural diversity and ability to participate in various biochemical reactions. The presence of hydroxy (2-hydroxy) and methyl groups at specific positions on the pyridine ring (1,6-dimethyl) renders 2-hydroxy-1,6-dimethylpyridin-4(1H)-one particularly interesting for researchers. These functional groups not only influence the compound's physicochemical properties but also play a crucial role in its biological activity.

Recent studies have focused on the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for easy modification and functionalization, making it an attractive candidate for designing novel therapeutic agents. For instance, researchers have explored its role in antioxidant, anti-inflammatory, and cancer chemotherapeutic activities. These investigations are driven by the growing need for safer and more effective drugs in modern medicine.

In the realm of biomedical applications, this compound has shown promising results in neuroprotection. Preclinical studies indicate that it may help mitigate oxidative stress and inflammation in neural tissues, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxy group at position 2 is believed to contribute significantly to its neuroprotective effects by enhancing its ability to scavenge free radicals.

Beyond its therapeutic potential, 2-hydroxy-1,6-dimethylpyridin-4(1H)-one has also been studied for its role in biodegradable materials. Its structural stability and biocompatibility make it a suitable candidate for applications in drug delivery systems and tissue engineering. Researchers are exploring its use as a building block for creating novel polymers and nanoparticles that can deliver drugs more efficiently to target sites.

The compound's ability to form stable complexes with metal ions has further expanded its scope in biomedical imaging. By incorporating this compound into contrast agents, scientists aim to improve the sensitivity and specificity of imaging techniques such as MRI and CT scans. This could pave the way for earlier detection of diseases and better monitoring of treatment outcomes.

Recent advancements in green chemistry have also turned the spotlight on this compound. Its synthesis involves environmentally friendly procedures, aligning with the growing emphasis on sustainable chemical practices. This not only reduces the ecological footprint but also makes the compound more appealing for large-scale production.

In conclusion, 2-hydroxy-1,6-dimethylpyridin-4(1H)-one stands out as a multifaceted compound with immense potential in various fields of chemistry and biomedicine. Its unique structure, combined with its versatile functional groups, positions it at the forefront of research into novel therapies, biodegradable materials, and imaging agents. As scientific advancements continue to unlock new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical and biomedical innovations.